Cas no 81971-38-2 (3-bromo-1-methyl-1,2-dihydropyridin-2-one)

• Product Name: 3-bromo-1-methyl-1,2-dihydropyridin-2-one
• CAS No: 81971-38-2
• MF: C₆H₆BrNO
• MW: 188.02194070816
• MDL: MFCD11226865
• CID: 1804850
• PubChem ID: 13024025
• Update Time: 2025-05-28

3-bromo-1-methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-BROMO-1-METHYLPYRIDIN-2(1H)-ONE
• 3-Bromo-1-methyl-2-pyridone
• 3-bromo-1-methylpyridin-2-one
• 3-bromo-1-methyl-1,2-dihydropyridin-2-one
• 3-Bromo-1-methyl-2(1H)-pyridinone (ACI)
• 3-Bromo-1-methyl-1H-pyridin-2-one
• 3-Bromo-N-methylpyridin-2-one
• 81971-38-2
• DB-339166
• MFCD11226865
• 3-Bromo-1-methylpyrid-2(1H)-one
• EN300-105978
• Z1198320616
• SY043123
• HKLQWLOMEUJSOR-UHFFFAOYSA-N
• CS-0051492
• SCHEMBL608000
• AKOS006324345
• PB32951
• AS-50791
• P11117

• MDL： MFCD11226865
• Inchi： 1S/C6H6BrNO/c1-8-4-2-3-5(7)6(8)9/h2-4H,1H3
• InChI Key： HKLQWLOMEUJSOR-UHFFFAOYSA-N
• SMILES： O=C1N(C)C=CC=C1Br

Computed Properties

• Exact Mass: 186.96328g/mol
• Monoisotopic Mass: 186.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.664±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 278-280 ºC (750 Torr)
• Flash Point: 127.4±25.4 ºC,
• Refractive Index: 7 (25 ºC)
• Solubility: Dissolution (66 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 3-bromo-1-methyl-1,2-dihydropyridin-2-one

Comprehensive Overview of 3-Bromo-1-methyl-1,2-dihydropyridin-2-one (CAS No. 81971-38-2): Properties, Applications, and Innovations

3-Bromo-1-methyl-1,2-dihydropyridin-2-one (CAS No. 81971-38-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring a bromine substituent at the 3-position and a methyl group at the 1-position, this compound serves as a versatile intermediate in organic synthesis. Its dihydropyridin-2-one core is particularly valuable for constructing complex molecules, including bioactive compounds and functional materials. Researchers are increasingly exploring its potential in drug discovery, especially in the development of kinase inhibitors and antimicrobial agents.

The growing interest in 3-bromo-1-methyl-1,2-dihydropyridin-2-one aligns with the broader demand for halogenated heterocycles in medicinal chemistry. Halogen atoms, such as bromine, often enhance the binding affinity and metabolic stability of drug candidates. Recent studies highlight its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal for creating carbon-carbon and carbon-nitrogen bonds. These reactions are frequently searched by chemists seeking efficient synthetic routes or green chemistry alternatives, reflecting the compound's relevance in modern organic methodologies.

From an industrial perspective, CAS 81971-38-2 is gaining traction due to its role in producing high-value fine chemicals. Manufacturers are optimizing scalable synthesis protocols to meet the demand for this intermediate, particularly in regions with robust pharmaceutical R&D ecosystems. Environmental considerations are also driving innovation, with researchers investigating catalyst-free reactions and solvent-free conditions to improve the sustainability of its production. These trends resonate with global searches for eco-friendly chemical processes and cost-effective raw materials.

In the context of AI-assisted drug design, 3-bromo-1-methyl-1,2-dihydropyridin-2-one has emerged as a fragment library component for virtual screening. Computational chemists leverage its molecular scaffold to predict interactions with biological targets, a topic frequently queried in cheminformatics forums. The compound's balanced lipophilicity and polar surface area make it a candidate for fragment-based drug discovery (FBDD), a hot topic in precision medicine discussions.

Quality control and analytical characterization of 81971-38-2 are critical for ensuring reproducibility in research. Advanced techniques like HPLC-MS and NMR spectroscopy are routinely employed to verify purity, as emphasized in recent patent literature. These methodologies align with frequent search queries about compound validation and spectral data interpretation, underscoring the need for reliable reference standards in synthetic workflows.

Looking ahead, the applications of 3-bromo-1-methyl-1,2-dihydropyridin-2-one may expand into material science, particularly in designing organic electronic materials. Its conjugated system and halogen functionality offer tunable optoelectronic properties, a subject gaining traction in renewable energy research. As industries seek alternatives to conventional materials, this compound could play a role in next-generation organic semiconductors or photocatalysts.

In summary, 3-bromo-1-methyl-1,2-dihydropyridin-2-one (CAS No. 81971-38-2) represents a multifaceted tool for chemists, bridging gaps between small-molecule synthesis, drug development, and sustainable chemistry. Its evolving applications reflect the dynamic interplay between academic inquiry and industrial innovation, making it a compound worth monitoring in scientific literature and technology transfer initiatives.